
difference between xanthine and 8-azaxanthine
molecular structure

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
8-AZAXANTHINE

MONOHYDRATE, 98

CAS No.: 19344-24-2

Cat. No.: B1144313 Get Quote

An In-depth Technical Guide to the Molecular and Functional Distinctions Between Xanthine

and 8-Azaxanthine

Abstract
This technical guide provides a comprehensive analysis of the molecular differences between

xanthine and its aza-analog, 8-azaxanthine. The core structural distinction—the substitution of

a carbon atom at position 8 in the purine ring of xanthine with a nitrogen atom to form 8-

azaxanthine—initiates a cascade of significant changes in its physicochemical and biological

properties. This substitution transforms the core scaffold from a purine to a triazolopyrimidine,

altering the electronic distribution, acidity, hydrogen bonding potential, and ultimately, its

metabolic fate and pharmacological profile. This guide will dissect these differences through

detailed structural analysis, comparative data tables, step-by-step analytical protocols, and

diagrams illustrating the biochemical context, offering researchers and drug development

professionals a thorough understanding of the implications of this strategic heteroatom

substitution.

Introduction
Xanthine is a pivotal molecule in purine metabolism, serving as an intermediate in the

degradation pathway of purines to uric acid.[1][2] Its derivatives, the methylxanthines (e.g.,

caffeine and theophylline), are a well-known class of alkaloids used as stimulants and
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bronchodilators.[1][3] The xanthine scaffold, with its fused pyrimidine-imidazole ring system, is

a cornerstone for medicinal chemists exploring a range of therapeutic targets, including

adenosine receptors and phosphodiesterases.[1][4]

In the pursuit of novel therapeutic agents with modulated properties, the synthesis of

heterocyclic bioisosteres is a fundamental strategy. Aza-analogs, created by replacing a carbon

atom with a nitrogen atom, are of particular interest. The introduction of a nitrogen atom can

profoundly alter a molecule's metabolic stability, solubility, receptor binding affinity, and

electronic character without drastically changing its overall size and shape. 8-Azaxanthine is a

classic example of this strategy, where the C8 atom of the imidazole moiety in xanthine is

replaced by nitrogen. This seemingly minor change has significant consequences, which this

guide will explore in detail.

Part 1: Core Molecular Structure Analysis
The fundamental difference between the two molecules lies in the composition of their fused

heterocyclic ring systems.

Xanthine: The Canonical Purine
Xanthine is a dioxopurine, built upon a purine core. This core consists of a pyrimidine ring

fused to an imidazole ring.[5]

IUPAC Name: 3,7-Dihydro-1H-purine-2,6-dione[1][6]

Chemical Formula: C₅H₄N₄O₂[1][7]

Core Structure: The structure features two carbonyl groups at positions 2 and 6 of the purine

ring system. The imidazole portion of the ring contains a C-H bond at position 8.

8-Azaxanthine: The Triazolopyrimidine Analog
The substitution of the carbon at position 8 with a nitrogen atom fundamentally changes the

heterocyclic core from a purine to a v-triazolo[4,5-d]pyrimidine.[8]

IUPAC Name: 2,4-dihydrotriazolo[4,5-d]pyrimidine-5,7-dione[8][9]

Chemical Formula: C₄H₃N₅O₂[8]
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Core Structure: This molecule retains the dioxopyrimidine ring but features a 1,2,3-triazole

ring in place of the imidazole ring. The defining feature is the presence of a nitrogen atom at

the 8-position.

Head-to-Head Structural Comparison
The most effective way to appreciate the distinction is a direct comparison of their fundamental

properties.

Property Xanthine 8-Azaxanthine

IUPAC Name
3,7-Dihydro-1H-purine-2,6-

dione[1][10]

2,4-dihydrotriazolo[4,5-

d]pyrimidine-5,7-dione[8]

Chemical Formula C₅H₄N₄O₂[1][7] C₄H₃N₅O₂[8]

Molar Mass 152.11 g/mol [1][7] 153.10 g/mol [8]

Core Heterocycle
Purine (Pyrimidine fused with

Imidazole)[5]

v-Triazolo[4,5-d]pyrimidine

(Pyrimidine fused with

Triazole)[8]

Atom at Position 8 Carbon (C) Nitrogen (N)

To visualize this core change, the following diagram illustrates the substitution.
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Xanthine (Purine Core)

8-Azaxanthine (Triazolopyrimidine Core)

C8-H Group

N8 Atom
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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